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Compound of Interest

Compound Name: 2-Aminopentane

Cat. No.: B3029372

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Aminopentane, also known as pentan-2-amine, is a primary aliphatic amine with significant
applications in organic synthesis and as a building block for more complex molecules. Its
chemical properties, reactivity, and potential biological activity make it a compound of interest in
various fields, including pharmaceutical development and chemical manufacturing. This
technical guide provides an in-depth overview of the fundamental chemical properties of 2-
aminopentane, detailed experimental protocols for their determination, and a summary of its
known biological context.

Core Chemical Properties

The fundamental chemical and physical properties of 2-aminopentane are summarized in the
tables below. These properties are crucial for its handling, application in synthesis, and for
predicting its behavior in various chemical and biological systems.

Table 1: Chemical Identity of 2-Aminopentane
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Property Value
IUPAC Name pentan-2-amine
1-Methylbutylamine, 2-Pentylamine, sec-
Synonyms )
Amylamine
CAS Number 63493-28-7[1][2][3]

Molecular Formula

CsHisN[1][3]

Molecular Weight

87.16 g/mol [1][3]

Chemical Structure

CHsCH(NH2)CH2CH2CH3[2]

Canonical SMILES CCCC(C)N[1]
inChi InChl=1S/C5H13N/c1-3-4-5(2)6/h5H,3-4,6H2,1-
n
2H3[1]
InChlKey IGEIPFLIVCPEKU-UHFFFAOYSA-N[1]

ble 2: Physicochemical ies of 2-Ami o

Property Value Source
Appearance (-Jok-)rless to light yellow clear )
liquid

Odor Strong, ammonia-like [4]
Boiling Point 90.5-91.5°C 516171
Melting Point 32-34 °C [6]
Density 0.736 g/mL at 25 °C [51[7]
Solubility in Water Soluble [4]

pKa (Predicted) 11.04 £ 0.35 [4]16]
Refractive Index (n20/D) 1.4020 516171

Table 3: Safety Information for 2-Aminopentane
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Property Value Source

Flash Point 35 °C (95 °F) - closed cup [2][6]

H226 (Flammable liquid and
Hazard Statements vapor), H314 (Causes severe [2]

skin burns and eye damage)

Signal Word Danger [2]

_ GHSO02 (Flame), GHS05
GHS Pictograms ] [8]
(Corrosion)

Experimental Protocols

This section outlines the general methodologies for determining the key physicochemical
properties of 2-aminopentane.

Determination of Boiling Point

The boiling point of a liquid amine like 2-aminopentane can be determined using several
methods, with the choice depending on the sample volume available.

« Distillation Method (for larger volumes): A simple distillation apparatus is set up. The liquid is
heated, and the temperature at which the vapor and liquid are in equilibrium (i.e., the
temperature at which the bulk of the material distills) is recorded as the boiling point.

e Thiele Tube Method (for smaller volumes): A small sample is placed in a fusion tube, which is
attached to a thermometer. An inverted capillary tube is placed in the fusion tube. The
apparatus is heated in a Thiele tube containing mineral oil. The boiling point is the
temperature at which a rapid stream of bubbles emerges from the capillary tube.
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Caption: Workflow for Boiling Point Determination.

Determination of pKa

The acid dissociation constant (pKa) of the conjugate acid of 2-aminopentane can be
determined by potentiometric titration.

o Sample Preparation: A known concentration of 2-aminopentane is dissolved in deionized
water.

« Titration: The amine solution is titrated with a standardized solution of a strong acid (e.g.,
HCI).

o Data Acquisition: The pH of the solution is measured and recorded after each addition of the
titrant.

o Data Analysis: A titration curve (pH vs. volume of titrant) is plotted. The pKa is determined
from the pH at the half-equivalence point.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b3029372?utm_src=pdf-body-img
https://www.benchchem.com/product/b3029372?utm_src=pdf-body
https://www.benchchem.com/product/b3029372?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start Prepare aqueous solution of zammopema@—»[ﬂna‘e with standardized strong acid (e.g., HCHneasure and record pH after each acid aumaD—»[le PH vs. volume of mram)—PG)etermme PKa from the half-equivalence point pKa Value

Sample Preparation

Q’ure 2-Aminopentane Sample)
NMR Spectroscopy R Spectroscopy Mass § 'pectrornetry
\ Y Y \
1H NMR Analysis 13C NMR Analysis FT-IR Analysis (GC-MS or ESI-MS Analysis)
\ A \ \
G’roton & Carbon Environments) Gunctional Group Identification (N-H, C-HD G/Iolecular Weight & Fragmentation PatterD
\

2-Pentanone

> Intermediate Imine-)

Ammonia (NHs) 2-Aminopentane

Reducing Agent (e.g., NaBHa)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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